Cas no 1707399-64-1 (3-((4,5-dihydrothiazol-2-yl)amino)benzoic acid)

• Product Name: 3-((4,5-dihydrothiazol-2-yl)amino)benzoic acid
• CAS No: 1707399-64-1
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.27
• MDL: MFCD26382438
• CID: 5520479
• PubChem ID: 91811864
• Update Time: 2026-03-10

3-((4,5-dihydrothiazol-2-yl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((4,5-dihydrothiazol-2-yl)amino)benzoic acid
• Benzoic acid, 3-[(4,5-dihydro-2-thiazolyl)amino]-
• AKOS026706383
• MFCD26382438
• EN300-265607
• 1707399-64-1
• 3-[(4,5-dihydro-1,3-thiazol-2-yl)amino]benzoic acid
• 3-(4,5-dihydro-1,3-thiazol-2-ylamino)benzoic acid
• F1907-0492
• 3-((4,5-Dihydrothiazol-2-yl)amino)benzoicacid
• G64621
• 3-(4,5-Dihydro-thiazol-2-ylamino)-benzoic acid

• MDL： MFCD26382438
• Inchi： 1S/C10H10N2O2S/c13-9(14)7-2-1-3-8(6-7)12-10-11-4-5-15-10/h1-3,6H,4-5H2,(H,11,12)(H,13,14)
• InChI Key： GKCNHQMQQVSKCI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC2=NCCS2)=C1

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87Ų

Additional information on 3-((4,5-dihydrothiazol-2-yl)amino)benzoic acid

Recent Advances in the Study of 3-((4,5-dihydrothiazol-2-yl)amino)benzoic acid (CAS: 1707399-64-1)

The compound 3-((4,5-dihydrothiazol-2-yl)amino)benzoic acid (CAS: 1707399-64-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiazoline-benzoic acid hybrid structure, has been the subject of several studies exploring its biological activity, mechanism of action, and potential as a lead compound for drug development. The following research briefing synthesizes the latest findings on this compound, highlighting its pharmacological properties and emerging applications.

Recent studies have focused on the synthesis and optimization of 3-((4,5-dihydrothiazol-2-yl)amino)benzoic acid derivatives to enhance their biological activity. A 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of analogs with improved solubility and bioavailability. The researchers employed a combination of computational modeling and high-throughput screening to identify key structural modifications that enhance binding affinity to target proteins. Notably, the introduction of electron-withdrawing groups at specific positions on the benzoic acid moiety was found to significantly increase the compound's inhibitory activity against certain enzymes.

In terms of biological activity, 3-((4,5-dihydrothiazol-2-yl)amino)benzoic acid has demonstrated promising results in preclinical models of inflammation and cancer. A study conducted by researchers at the University of Cambridge revealed that this compound acts as a potent inhibitor of the NF-κB signaling pathway, which plays a critical role in inflammatory responses and tumorigenesis. The compound's ability to modulate this pathway suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain types of cancer. Further mechanistic studies are underway to elucidate the precise molecular interactions involved.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data from a 2024 study published in ACS Chemical Neuroscience indicate that 3-((4,5-dihydrothiazol-2-yl)amino)benzoic acid may exhibit neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of misfolded proteins. These findings are particularly relevant for the development of treatments for Alzheimer's and Parkinson's diseases, where protein aggregation is a hallmark pathological feature. However, further in vivo studies are needed to validate these observations and assess the compound's safety profile.

Despite these promising developments, challenges remain in the clinical translation of 3-((4,5-dihydrothiazol-2-yl)amino)benzoic acid. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed to advance this compound into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and fully realize the therapeutic potential of this molecule.

In conclusion, 3-((4,5-dihydrothiazol-2-yl)amino)benzoic acid (CAS: 1707399-64-1) represents a versatile scaffold with broad applications in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. Continued exploration of its pharmacological properties and optimization of its chemical structure will be critical in unlocking its full therapeutic potential.